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Compound of Interest

Compound Name: 2-Methylhexan-1-ol

Cat. No.: B7821968

An In-depth Technical Guide to 2-Methylhexan-1-ol: Structural Formula and Isomers

Introduction

2-Methylhexan-1-ol is a branched-chain primary alcohol with the molecular formula C7H160.[1]
This organic compound is of significant interest in various fields, including organic synthesis,
medicinal chemistry, and the fragrance industry.[1][2] Its structure, featuring a chiral center,
gives rise to stereoisomers with distinct biological activities, making it a valuable subject of
study for researchers and drug development professionals. This guide provides a
comprehensive overview of the structural formula of 2-Methylhexan-1-ol, its isomers, physical
and chemical properties, and detailed experimental protocols for its synthesis.

Structural Formula of 2-Methylhexan-1-ol

2-Methylhexan-1-ol consists of a seven-carbon chain, making it an isomer of heptanol.[3] The
structure is characterized by a hexane backbone with a methyl group attached to the second
carbon atom and a hydroxyl (-OH) group at the first (primary) carbon.[1] This arrangement
classifies it as a primary alcohol. The presence of four different groups attached to the second
carbon atom makes it a chiral molecule.

Molecular Details:

e Molecular Formula: C7H16O[1][4][5][6]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b7821968?utm_src=pdf-interest
https://www.benchchem.com/product/b7821968?utm_src=pdf-body
https://www.benchchem.com/product/b7821968?utm_src=pdf-body
https://www.benchchem.com/product/b7821968
https://www.benchchem.com/product/b7821968
https://www.chembk.com/en/chem/2-methylhexan-1-ol
https://www.benchchem.com/product/b7821968?utm_src=pdf-body
https://www.benchchem.com/product/b7821968?utm_src=pdf-body
https://www.benchchem.com/product/b7821968?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Heptanol
https://www.benchchem.com/product/b7821968
https://www.benchchem.com/product/b7821968
https://www.chemscene.com/product/624-22-6.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C624226&Mask=4
https://chem-space.com/CSSB00011995851-CAD08D
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Molecular Weight: 116.20 g/mol [1][4][5][7]

o |[UPAC Name: 2-methylhexan-1-ol[5][7][8]

o CAS Registry Number: 624-22-6[1][4][5]

Below is a DOT script representation of the structural formula of 2-Methylhexan-1-ol.
Caption: Structural formula of 2-Methylhexan-1-ol.

Isomers of 2-Methylhexan-1-ol

Isomers are molecules that have the same molecular formula but different structural
arrangements. 2-Methylhexan-1-ol has several constitutional isomers and a pair of
stereoisomers.

Constitutional Isomers

Constitutional isomers, also known as structural isomers, have the same molecular formula
(C7H160) but differ in the connectivity of their atoms. The isomers of 2-Methylhexan-1-ol can
be other branched or straight-chain heptanols, or they can be ethers.

Examples of Alcoholic Constitutional Isomers:

o Positional Isomers (Methylhexanols):

[¢]

3-Methylhexan-1-ol

[¢]

4-Methylhexan-1-ol

o

5-Methylhexan-1-ol

o

2-Methylhexan-2-ol

[¢]

2-Methylhexan-3-ol
e Chain Isomers (Other Heptanols):

o 1-Heptanol[3]
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[e]

2-Heptanol[3]

o

3-Heptanol[3]

[¢]

4-Heptanol[3]

[¢]

3-Ethylpentan-3-ol[9]
¢ Functional Isomers (Ethers):
o tert-Amyl ethyl ether[10]

The following diagram illustrates the relationship between 2-Methylhexan-1-ol and some of its
constitutional isomers.
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Caption: Constitutional isomers of C7H160.

Stereoisomers

Due to the chiral center at the second carbon, 2-Methylhexan-1-ol exists as a pair of
enantiomers: (R)-2-Methylhexan-1-ol and (S)-2-Methylhexan-1-ol.[1] These molecules are
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non-superimposable mirror images of each other. Enantiomers often exhibit different biological
activities, which is a critical consideration in drug development. For instance, the (S)-
enantiomer has been identified as a significant pheromone component in certain ant species.

[1]

The diagram below shows the two enantiomers of 2-Methylhexan-1-ol.
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Caption: Enantiomers of 2-Methylhexan-1-ol.

Quantitative Data

The physical and chemical properties of 2-Methylhexan-1-ol are summarized in the table
below.
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Property Value Unit
Molecular Formula C7H160

Molecular Weight 116.20 g/mol
Boiling Point 161-167 °C
Melting Point -43 °C
Density 0.818 g/cm3
Solubility in Water ~4 g/L
Refractive Index (nD20) ~1.417

LogP (Octanol/Water) 1.805

Topological Polar Surface Area  20.23 A2

Data sourced from[1][2][4][11][12].

Experimental Protocols

The synthesis of 2-Methylhexan-1-ol can be achieved through various methods, including
racemic and enantioselective routes.

Racemic Synthesis via Grighard Reaction

This protocol describes the synthesis of a racemic mixture of 2-Methylhexan-1-ol by reacting a
Grignard reagent with formaldehyde.[13]

Reaction Scheme:

o Grignard Reagent Formation: 1-bromo-2-methylpentane reacts with magnesium metal in
anhydrous diethyl ether to form 2-methylpentylmagnesium bromide.[13]

e Reaction with Formaldehyde: The Grignard reagent attacks formaldehyde, followed by an
acidic workup to yield 2-Methyl-1-hexanol.[13]

Materials:
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e 1-Bromo-2-methylpentane

e Magnesium turnings

e Anhydrous diethyl ether

o Formaldehyde (or paraformaldehyde)

e Saturated aqueous ammonium chloride solution

« lodine crystal (for initiation)

Procedure:

o Glassware Preparation: All glassware must be oven-dried at 120 °C overnight and
assembled under a dry nitrogen or argon atmosphere to ensure anhydrous conditions.[13]

e Initiation: Place magnesium turnings and a small iodine crystal in a three-necked flask.[13]

o Grignard Reagent Formation: Add a portion of anhydrous diethyl ether to cover the
magnesium. Dissolve 1-bromo-2-methylpentane in anhydrous diethyl ether in a dropping
funnel and add it dropwise to the magnesium suspension. The reaction is initiated when the
color of the iodine disappears and bubbling is observed.

o Reaction with Formaldehyde: Cool the Grignard solution in an ice bath. Slowly add the
formaldehyde source to the stirred Grignard reagent, maintaining the temperature below 10
°C.[13] After the addition is complete, remove the ice bath and stir the mixture at room
temperature for 1-2 hours.[13]

e Quenching: Cool the reaction mixture in an ice bath and slowly add a saturated aqueous
solution of ammonium chloride to quench the reaction.[13]

o Workup and Purification: Transfer the mixture to a separatory funnel, separate the layers,
and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with
brine, dry over anhydrous magnesium sulfate, and filter. Remove the solvent under reduced
pressure. The crude product can be purified by distillation.
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Enantioselective Synthesis via Asymmetric Reduction

This protocol outlines the synthesis of (R)-2-Methyl-1-hexanol using an asymmetric reduction of
2-methylhexanal, a method known for producing high enantiomeric excess.[14]

Reaction Scheme: Asymmetric reduction of 2-methylhexanal to (R)-2-Methyl-1-hexanol using a
chiral catalyst like (R)-CBS-oxazaborolidine and a reducing agent such as borane-dimethyl
sulfide complex (BMS).[14]

Materials:

2-Methylhexanal

» (R)-CBS-oxazaborolidine solution (1 M in toluene)

o Borane-dimethyl sulfide complex (BMS)

e Anhydrous tetrahydrofuran (THF)

o Methanol

e 1 M Hydrochloric acid (HCI)

e Saturated sodium bicarbonate solution (NaHCO3)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

Dichloromethane (CH2Clz2)

Procedure:

o Reaction Setup: To a flame-dried, three-necked round-bottom flask under an argon
atmosphere, add the (R)-CBS-oxazaborolidine solution.[14]

» Addition of Reducing Agent: Cool the flask to 0 °C in an ice bath and slowly add the borane-
dimethyl sulfide complex.[14]
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e Substrate Addition: Slowly add a solution of 2-methylhexanal in anhydrous THF to the
reaction mixture.[14]

e Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-
layer chromatography (TLC).[14]

e Quenching: Once the starting material is consumed, cool the reaction mixture to 0 °C and
slowly quench it by the dropwise addition of methanol.[14]

e Workup: Add 1 M HCI and stir. Extract the aqueous layer with dichloromethane.[14]

» Purification: Combine the organic layers, wash with saturated NaHCOs solution and brine,
dry over anhydrous MgSOu, filter, and concentrate under reduced pressure. Purify the crude
product by flash column chromatography on silica gel to obtain (R)-2-Methyl-1-hexanol.[14]

Biocatalytic Approach: An alternative enantioselective method involves the biocatalytic
reduction of 2-methylhexanal using alcohol dehydrogenase (ADH) enzymes, often from
Saccharomyces cerevisiae.[1][15] This approach offers high yields (88-92%) and excellent
enantiomeric excess (>99%) under mild conditions, avoiding the use of hazardous reagents.[1]
[15]

Conclusion

2-Methylhexan-1-ol is a versatile chemical compound with a rich isomeric landscape. Its chiral
nature and the distinct properties of its enantiomers make it a molecule of high interest in
stereoselective synthesis and for applications where specific biological interactions are crucial.
The synthetic protocols outlined provide robust methods for obtaining both racemic and
enantiomerically pure forms of this alcohol, catering to the diverse needs of researchers and
professionals in the chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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